Cas no 1289062-22-1 (6-Methoxy-4-nitronicotinaldehyde)

• Product Name: 6-Methoxy-4-nitronicotinaldehyde
• CAS No: 1289062-22-1
• MF: C₇H₆N₂O₄
• MW: 182.133541584015
• CID: 4907255
• Update Time: 2025-06-12

6-Methoxy-4-nitronicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-4-nitronicotinaldehyde

• Inchi： 1S/C7H6N2O4/c1-13-7-2-6(9(11)12)5(4-10)3-8-7/h2-4H,1H3
• InChI Key： AYKXXYYBGULWBF-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(C=O)=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 0.4
• Topological Polar Surface Area: 85

Additional information on 6-Methoxy-4-nitronicotinaldehyde

Introduction to 6-Methoxy-4-nitronicotinaldehyde (CAS No. 1289062-22-1)

6-Methoxy-4-nitronicotinaldehyde, with the CAS number 1289062-22-1, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its molecular formula C₈H₇NO₄ and a molecular weight of 179.15 g/mol. The presence of a methoxy group and a nitro group on the nicotinaldehyde framework imparts distinct reactivity and functional versatility to this compound.

The synthesis of 6-Methoxy-4-nitronicotinaldehyde typically involves a series of well-defined chemical reactions, starting from readily available starting materials. One common synthetic route involves the nitration of 6-methoxypyridine-3-carbaldehyde, followed by further functionalization steps to introduce the desired substituents. This synthetic pathway has been extensively studied and optimized, leading to high yields and purity levels, which are crucial for downstream applications.

In the realm of pharmaceutical research, 6-Methoxy-4-nitronicotinaldehyde has shown promise as an intermediate in the synthesis of various bioactive compounds. Its reactivity and functional groups make it an attractive starting point for the development of novel drugs targeting specific biological pathways. Recent studies have explored its potential as a precursor in the synthesis of antiviral agents, anticancer drugs, and anti-inflammatory compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of 6-Methoxy-4-nitronicotinaldehyde in the synthesis of a series of pyridine-based derivatives with potent antiviral activity against several RNA viruses.

Beyond pharmaceutical applications, 6-Methoxy-4-nitronicotinaldehyde has also found utility in materials science. Its unique electronic properties make it suitable for use in the development of advanced materials such as conductive polymers and organic semiconductors. Researchers at the University of California, Berkeley, have reported the use of this compound as a building block in the synthesis of conjugated polymers with enhanced electrical conductivity and stability. These materials have potential applications in electronic devices, sensors, and energy storage systems.

The environmental impact and safety profile of 6-Methoxy-4-nitronicotinaldehyde are important considerations for its industrial use. Studies have shown that this compound is stable under normal laboratory conditions but may require specific handling protocols to ensure safety during large-scale production and storage. Toxicological assessments have indicated that it is not classified as a hazardous substance under current regulations, but proper safety measures should always be followed to minimize any potential risks.

In conclusion, 6-Methoxy-4-nitronicotinaldehyde (CAS No. 1289062-22-1) is a versatile organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an invaluable intermediate in the development of novel bioactive compounds and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.